Cas no 2138053-10-6 (N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2138053-10-6
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6411842
• PubChem ID: 165500537
• Update Time: 2025-06-12

N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide
• EN300-1169075
• N-[3-(aminomethyl)cyclopentyl]-2-nitrobenzene-1-sulfonamide
• 2138053-10-6

• Inchi： 1S/C12H17N3O4S/c13-8-9-5-6-10(7-9)14-20(18,19)12-4-2-1-3-11(12)15(16)17/h1-4,9-10,14H,5-8,13H2
• InChI Key： PMUHXWGGLOMVJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Additional information on N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide

N-3-(Aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138053-10-6): An Overview of a Promising Compound in Pharmaceutical Research

N-3-(Aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138053-10-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various medicinal and industrial applications. The chemical structure of N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide features a cyclopentyl ring with an aminomethyl group and a nitrobenzene sulfonamide moiety, making it an intriguing candidate for further investigation.

The synthesis of N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide involves a series of well-defined chemical reactions, including the formation of the cyclopentyl ring, the introduction of the aminomethyl group, and the attachment of the nitrobenzene sulfonamide moiety. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in various research settings.

One of the key areas of interest for N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide is its potential as an inhibitor of specific enzymes involved in various biological processes. Enzyme inhibition is a critical mechanism in drug development, particularly for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Studies have shown that this compound exhibits selective inhibition of certain enzymes, which could lead to the development of more targeted and effective therapeutic agents.

In addition to its enzymatic inhibition properties, N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide has been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in many diseases. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating key signaling pathways involved in the inflammatory response. These findings suggest that N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide could be a valuable candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide have also been studied extensively. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for optimizing drug dosing and predicting potential side effects. Research has shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds. Preliminary toxicity assessments of N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide have indicated that it has low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential side effects. These studies will be essential for advancing this compound through preclinical and clinical trials.

Clinical trials are the next step in evaluating the therapeutic potential of N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide. Early-phase clinical trials will focus on assessing the safety and tolerability of this compound in humans. If these trials are successful, later-phase trials will be conducted to evaluate its efficacy in treating specific diseases or conditions. The results from these trials will provide valuable insights into the potential clinical applications of this compound.

In conclusion, N-3-(aminomethyl)cyclopentyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138053-10-6) is a promising compound with potential applications in pharmaceutical research. Its unique chemical structure, enzymatic inhibition properties, anti-inflammatory effects, favorable pharmacokinetic profiles, and low toxicity make it an attractive candidate for further development. Ongoing research and clinical trials will continue to explore its therapeutic potential and contribute to advancements in drug discovery and development.